![molecular formula C14H4Cl12O B027837 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran CAS No. 31107-44-5](/img/structure/B27837.png)
1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran
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Overview
Description
A chlorinated polycyclic compound as antioxidant having prolonged thermal stability
Scientific Research Applications
Rathore, Burns, and Deselnicu (2005) discussed a compound, 1,4:5,8-Dimethano-1,2,3,4,5,6,7,8,9,10-Dimethoxyanthracenium Hexachloroantimonate, which is a robust cation-radical salt with potential research applications (Rathore, Burns, & Deselnicu, 2005).
Weil et al. (1969) identified 1,4,5,6,7,7-hexachloro-5-norbornene-endo-cis-2,3-dimethanol as a potent insecticide with potential biomedical applications (Weil, Colson, Hoch, & Gruber, 1969).
Giuffrida et al. (1994) demonstrated that 4,5-Dimethylbenzo[1,2-c:3,4-c']difuran can react in Diels-Alder reactions to yield phenanthrene derivatives (Giuffrida, Kohnke, Parisi, Raymo, & Stoddart, 1994).
Paddon-Row et al. (1982) synthesized 11-substituted octahydro-1,4:9,10-dimethanoanthracenes, noting their strong intramolecular OH- bonds, beneficial in benzene annelation procedures (Paddon-Row, Patney, & Pasupuleti, 1982).
Yang and Frey (1984) found that dimeric derivatives of undecagold cluster complexes are useful for labeling biological macromolecules for electron microscopy (Yang & Frey, 1984).
Parlar and Inanici (1981) isolated an unusual isomerization product from photoreactions of a related chlorinated compound, suggesting potential in photoreaction studies (Parlar & Inanici, 1981).
Gegiou (1974) discussed using Nuclear Quadrupole Resonance (NQR) spectrometry for structural analysis of chlorinated organic compounds, commonly used as pesticides (Gegiou, 1974).
Mechanism of Action
Dechlorane 602, also known as 1,4,5,6,7,11,12,13,14,14,15,15-dodecachloro-9-oxapentacyclo[9.2.1.14,7.02,10.03,8]pentadeca-5,12-diene or 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran, is a highly chlorinated norbornene compound . This article will discuss the mechanism of action of Dechlorane 602, including its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Target of Action
Studies have shown that it can affect the immune system, particularly the t cells in the spleen .
Mode of Action
Dechlorane 602 interacts with its targets, leading to changes in the immune response. It has been found to decrease the percentage of CD4+ and CD8+ T cells in the spleen, and increase apoptosis in CD4+ T cells .
Biochemical Pathways
Dechlorane 602 affects the Th1/Th2 balance in the immune response. It increases the expression of Th2 cytokines (interleukins IL-4, IL-10, and IL-13), and decreases the expression of Th1 cytokines (IL-2, interferon IFN-γ, and tumor necrosis factor TNF-α) .
Pharmacokinetics
It has been detected in daily food, human serum, and breast milk , indicating that it can be orally absorbed, distributed in the body, and excreted.
Result of Action
Exposure to Dechlorane 602 has been found to induce colonic inflammation . It also dysregulates gene expression and immunity in the gut .
Action Environment
Environmental factors can influence the action of Dechlorane 602. For instance, it has been detected in surficial water and sediment from the Jiulong River Estuary , suggesting that it can persist in the environment and potentially affect aquatic organisms.
Biochemical Analysis
Biochemical Properties
It has been found in biota, indicating that it can interact with biological systems
Cellular Effects
DECHLORANE 602 has been shown to have effects on the intestinal microenvironment in mice, altering the composition of the intestinal microbiota towards a pro-inflammatory status . It also up-regulates oxidative metabolites and pro-inflammatory metabolites
Molecular Mechanism
It has been suggested that DECHLORANE 602 may interfere with the colonic microbiota and metabolome, exhibiting inflammatory features
Temporal Effects in Laboratory Settings
In laboratory settings, DECHLORANE 602 has been shown to induce colonic inflammation in mice even after 7 days of recovery This suggests that the effects of DECHLORANE 602 can persist over time
Dosage Effects in Animal Models
In animal models, specifically mice, DECHLORANE 602 has been administered orally at low/high doses (1.0/10.0 μg/kg body weight per day) for 7 consecutive days . The study found that DECHLORANE 602 exposure up-regulated the percentage of CD4 + T cells in mesenteric lymph nodes
Metabolic Pathways
It is known to be persistent, undergoing long-range transport to the Arctic, and subject to accumulation in biota
Transport and Distribution
DECHLORANE 602 has been detected in different aquatic and terrestrial species, supporting its bioaccumulation and biomagnification This suggests that DECHLORANE 602 can be transported and distributed within cells and tissues
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran involves the cyclization of a precursor compound followed by chlorination reactions.", "Starting Materials": [ "2,3-dichlorophenol", "3,4-dichlorophenol", "1,4-dichlorobenzene", "1,2,4,5-tetrachlorobenzene", "sodium hydroxide", "sodium carbonate", "sulfuric acid", "acetic acid", "chlorine gas" ], "Reaction": [ "Step 1: 2,3-dichlorophenol and 3,4-dichlorophenol are reacted with sodium hydroxide to form 1,2,3,4-tetrachlorodibenzo-p-dioxin.", "Step 2: 1,4-dichlorobenzene is reacted with sodium hydroxide to form 1,4-dichloro-2-butene.", "Step 3: 1,4-dichloro-2-butene is reacted with 1,2,4,5-tetrachlorobenzene to form 1,2,3,4,6,7,8,9-octachlorodibenzofuran.", "Step 4: 1,2,3,4-tetrachlorodibenzo-p-dioxin and 1,2,3,4,6,7,8,9-octachlorodibenzofuran are reacted with sulfuric acid to form 1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran.", "Step 5: 1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran is chlorinated with chlorine gas to form 1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran." ] } | |
CAS RN |
31107-44-5 |
Molecular Formula |
C14H4Cl12O |
Molecular Weight |
613.6 g/mol |
IUPAC Name |
(1S,2S,3R,4S,7R,8S,10R,11R)-1,4,5,6,7,11,12,13,14,14,15,15-dodecachloro-9-oxapentacyclo[9.2.1.14,7.02,10.03,8]pentadeca-5,12-diene |
InChI |
InChI=1S/C14H4Cl12O/c15-3-5(17)11(21)7-1(9(3,19)13(11,23)24)2-8(27-7)12(22)6(18)4(16)10(2,20)14(12,25)26/h1-2,7-8H/t1-,2+,7+,8-,9-,10-,11-,12-/m0/s1 |
InChI Key |
CDBKZZACXQLFMK-DSCPOPHVSA-N |
Isomeric SMILES |
[C@@H]12[C@H]3[C@H]([C@]4(C(=C([C@@]3(C4(Cl)Cl)Cl)Cl)Cl)Cl)O[C@@H]1[C@]5(C(=C([C@@]2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
SMILES |
C12C3C(C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)OC1C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
Canonical SMILES |
C12C3C(C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)OC1C5(C(=C(C2(C5(Cl)Cl)Cl)Cl)Cl)Cl |
Other CAS RN |
31107-44-5 |
synonyms |
1,2,3,4,6,7,8,9,10,10,11,11-Dodecachloro-1,4,4a,5a,6,9,9a,9b-octahydro-1,4:6,9-dimethanodibenzofuran; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the known toxicological effects of Dechlorane 602?
A1: Studies have shown that Dechlorane 602 can:
- Disrupt immune function: Exposure to Dechlorane 602 in mice has been linked to a shift towards Th2 immune responses and reduced Th1 function, suggesting a potential for immunomodulatory effects. [, ]
- Exacerbate airway inflammation: Dechlorane 602 exposure worsened airway inflammation in mice models, potentially by enhancing the activity of type 2 innate lymphoid cells. []
- Induce intestinal inflammation: Subacute exposure to Dechlorane 602 in mice altered the composition of gut microbiota and metabolites, leading to inflammatory features in the colon. []
- Potentially impact metabolism: Research suggests possible metabolic disruptions caused by Dechlorane 602 exposure in mice, although further investigation is needed. []
Q2: Is Dechlorane 602 a potential endocrine disruptor?
A2: While specific research on the endocrine disrupting potential of Dechlorane 602 is limited, its structural similarity to other chlorinated compounds raises concerns. Further studies are needed to understand its potential interactions with hormonal systems.
Q3: What are the long-term health effects of Dechlorane 602 exposure?
A3: Research on the long-term health effects of Dechlorane 602 exposure is still developing. More long-term studies are needed to fully understand the potential chronic health risks associated with this compound.
Q4: Where has Dechlorane 602 been detected in the environment?
A4: Dechlorane 602 has been detected in various environmental compartments, including:
- Air: Studies have detected Dechlorane 602 in air samples across Europe, including the Arctic, indicating its potential for long-range atmospheric transport. [, ]
- Water: It has been found in surface water samples, particularly in areas near potential sources. []
- Sediment: Dechlorane 602 has been detected in sediments from various locations, including the Great Lakes, with higher concentrations near industrial areas. [, , , , ]
- Biota: It has been found in a variety of biota, including fish, birds, and marine mammals, demonstrating its ability to bioaccumulate and biomagnify in food webs. [, , , , , , ]
Q5: How does Dechlorane 602 behave in the environment?
A5: Dechlorane 602 exhibits properties that contribute to its persistence and widespread distribution:
- Persistence: It is resistant to degradation in the environment. []
- Bioaccumulation: It tends to accumulate in organisms, with higher concentrations found in higher trophic levels. [, , ]
- Long-range transport: Atmospheric transport is a significant pathway for its global distribution. [, ]
Q6: What analytical techniques are used to detect and quantify Dechlorane 602 in environmental and biological matrices?
A6: Common analytical techniques include:
- Gas chromatography-mass spectrometry (GC-MS): This is the most widely used technique for Dechlorane 602 analysis, particularly with electron capture negative ionization (ECNI) or negative chemical ionization (NCI) modes for enhanced sensitivity. [, , , , , , ]
- Liquid chromatography-mass spectrometry (LC-MS): LC-MS, particularly with atmospheric pressure photoionization (APPI), offers an alternative to GC-MS for analyzing Dechlorane 602 and related compounds. []
- High-resolution mass spectrometry (HRMS): HRMS provides increased selectivity and sensitivity, allowing for the identification of Dechlorane 602 and its potential transformation products in complex matrices. [, , ]
Q7: How are analytical methods for Dechlorane 602 validated?
A7: Method validation typically involves assessing parameters such as:
- Sensitivity: Determines the lowest concentration of Dechlorane 602 that can be reliably measured. []
Q8: What are the alternatives to Dechlorane 602 as a flame retardant?
A8: The search for safer and environmentally friendly flame retardants is ongoing. Potential alternatives to Dechlorane 602 include:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.